Cas no 2171851-25-3 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• CAS No: 2171851-25-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6234868
• PubChem ID: 165570361
• Update Time: 2025-06-14

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• EN300-1522255
• 2171851-25-3
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}benzoic acid

• Inchi： 1S/C27H24N2O5/c30-24(28-23-12-6-5-11-21(23)25(31)32)15-27(13-14-27)29-26(33)34-16-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,22H,13-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： GNSGEHNOIFCSSD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2C=CC=CC=2C(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid

Comprehensive Overview of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS No. 2171851-25-3)

The compound 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid, with the CAS No. 2171851-25-3, is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a cyclopropane ring, makes it invaluable for constructing complex molecular architectures. Researchers and industries are increasingly focusing on this compound due to its role in developing novel therapeutics, particularly in targeted drug delivery and bioconjugation applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s stability and reactivity under mild conditions align with the growing trend toward sustainable and efficient synthetic methodologies. A common query among researchers is: "How does the cyclopropane moiety enhance the compound’s bioactivity?" Studies suggest that the rigid three-membered ring introduces conformational constraints, improving binding affinity to biological targets—a feature critical for drug design.

Another area of interest is the compound’s application in prodrug development. The benzoic acid moiety allows for further functionalization, enabling the creation of pH-sensitive or enzyme-cleavable linkages. This aligns with current searches for "smart drug release systems" and "precision medicine tools." Additionally, the Fmoc group facilitates easy deprotection, a property highly valued in combinatorial chemistry libraries. Laboratories often seek CAS No. 2171851-25-3 for high-throughput screening due to its compatibility with automated synthesis platforms.

From an industrial perspective, scalability and purity are paramount. The compound’s synthesis typically involves multi-step organic reactions, with emphasis on minimizing byproducts. Recent discussions in green chemistry forums highlight the need for solvent optimization and catalytic approaches to reduce environmental impact—a concern mirrored in searches like "eco-friendly peptide synthesis." Analytical techniques such as HPLC and mass spectrometry are essential for verifying the integrity of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid, ensuring compliance with regulatory standards.

Looking ahead, the integration of machine learning in molecular design may further elevate the utility of this compound. Predictive algorithms can optimize its derivatives for specific applications, such as antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs). As the scientific community explores these frontiers, CAS No. 2171851-25-3 remains a cornerstone in bridging synthetic chemistry with cutting-edge biomedical innovations.